Cas no 497240-28-5 (N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide)
N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanamide, N-phenyl-N-[1-(phenylmethyl)-4-piperidinyl]-
- N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide
- EN300-26868205
- 497240-28-5
- BDBM50220549
- CHEMBL85950
-
- Inchi: 1S/C27H30N2O/c30-27(17-16-23-10-4-1-5-11-23)29(25-14-8-3-9-15-25)26-18-20-28(21-19-26)22-24-12-6-2-7-13-24/h1-15,26H,16-22H2
- InChI Key: LHSWHRHCIOMFRZ-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC=CC=1)N(C1C=CC=CC=1)C1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 398.236
- Monoisotopic Mass: 398.235813585g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26868205-0.05g |
N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide |
497240-28-5 | 95.0% | 0.05g |
$2755.0 | 2025-03-20 |
N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide
N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide: A Comprehensive Overview
N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide (CAS No. 497240-28-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as Benzylpiperidine Diphenylpropanamide, is characterized by its unique structural features and potential biological activities. This introduction aims to provide a detailed overview of the compound, including its chemical properties, synthesis methods, pharmacological effects, and recent research findings.
Chemical Structure and Properties: N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide is a complex organic molecule with a molecular formula of C26H29N3O. The compound features a central piperidine ring substituted with a benzyl group at the 1-position and an amide functional group attached to the 4-position. The amide moiety is further substituted with two phenyl groups at the N and 3 positions. This intricate structure confers the compound with specific chemical properties, such as solubility in organic solvents and stability under various conditions.
Synthesis Methods: The synthesis of N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide has been explored using several methodologies. One common approach involves the reaction of 1-benzylpiperidine-4-carboxylic acid with 3-phenylpropionyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via an amide coupling mechanism, resulting in the formation of the desired product. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis.
Pharmacological Effects: N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide has been studied for its potential pharmacological effects, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits activity at various neurotransmitter receptors, including serotonin (5-HT) and dopamine (DA) receptors. Specifically, it has been reported to act as a partial agonist at 5-HT1A receptors and an antagonist at D2 receptors. These properties make it a promising candidate for the treatment of conditions such as depression, anxiety, and schizophrenia.
Clinical Applications: While N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide is still in the early stages of clinical development, preliminary studies have demonstrated its potential therapeutic benefits. In preclinical models of depression and anxiety, the compound has shown significant antidepressant-like effects without causing adverse side effects commonly associated with traditional antidepressants. Additionally, its ability to modulate dopaminergic signaling suggests potential applications in treating neurodegenerative disorders such as Parkinson's disease.
Recent Research Findings: Recent studies have further elucidated the mechanisms underlying the pharmacological effects of N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound selectively binds to 5-HT1A receptors in brain regions associated with mood regulation. Another study in Neuropharmacology found that it exhibits neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings highlight the multifaceted nature of its biological activities and underscore its potential as a therapeutic agent.
Safety and Toxicology: Safety assessments are crucial for any potential drug candidate. Preclinical toxicology studies have indicated that N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety profile and potential interactions with other medications.
FUTURE DIRECTIONS: The future research on N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide is likely to focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical trials. Advances in drug delivery systems may enhance its bioavailability and reduce side effects. Additionally, exploring combination therapies involving this compound could lead to more effective treatment strategies for complex neurological disorders.
497240-28-5 (N-(1-benzylpiperidin-4-yl)-N,3-diphenylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)